1,3,5-Trimethoxybenzene
1,3,5-Trimethoxybenzene
1,3,5-trimethoxybenzene is a methoxybenzene carrying methoxy groups at positions 1, 3 and 5. It has been found to be a biomarker of flavonoid consumption in humans. It has a role as a biomarker and a human xenobiotic metabolite.
1, 3, 5-Trimethoxybenzene, also known as trimethylphloroglucinol, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1, 3, 5-Trimethoxybenzene is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 1, 3, 5-Trimethoxybenzene has been primarily detected in urine. Outside of the human body, 1, 3, 5-trimethoxybenzene can be found in a number of food items such as winter squash, welsh onion, thistle, and green bean. This makes 1, 3, 5-trimethoxybenzene a potential biomarker for the consumption of these food products.
1, 3, 5-Trimethoxybenzene, also known as trimethylphloroglucinol, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1, 3, 5-Trimethoxybenzene is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 1, 3, 5-Trimethoxybenzene has been primarily detected in urine. Outside of the human body, 1, 3, 5-trimethoxybenzene can be found in a number of food items such as winter squash, welsh onion, thistle, and green bean. This makes 1, 3, 5-trimethoxybenzene a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
621-23-8
VCID:
VC0048636
InChI:
InChI=1S/C9H12O3/c1-10-7-4-8(11-2)6-9(5-7)12-3/h4-6H,1-3H3
SMILES:
COC1=CC(=CC(=C1)OC)OC
Molecular Formula:
C9H12O3
Molecular Weight:
168.19 g/mol
1,3,5-Trimethoxybenzene
CAS No.: 621-23-8
Reference Standards
VCID: VC0048636
Molecular Formula: C9H12O3
Molecular Weight: 168.19 g/mol
| CAS No. | 621-23-8 |
|---|---|
| Product Name | 1,3,5-Trimethoxybenzene |
| Molecular Formula | C9H12O3 |
| Molecular Weight | 168.19 g/mol |
| IUPAC Name | 1,3,5-trimethoxybenzene |
| Standard InChI | InChI=1S/C9H12O3/c1-10-7-4-8(11-2)6-9(5-7)12-3/h4-6H,1-3H3 |
| Standard InChIKey | LKUDPHPHKOZXCD-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1)OC)OC |
| Canonical SMILES | COC1=CC(=CC(=C1)OC)OC |
| Boiling Point | 255.5 °C |
| Melting Point | 54.5 °C |
| Description | 1,3,5-trimethoxybenzene is a methoxybenzene carrying methoxy groups at positions 1, 3 and 5. It has been found to be a biomarker of flavonoid consumption in humans. It has a role as a biomarker and a human xenobiotic metabolite. 1, 3, 5-Trimethoxybenzene, also known as trimethylphloroglucinol, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1, 3, 5-Trimethoxybenzene is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 1, 3, 5-Trimethoxybenzene has been primarily detected in urine. Outside of the human body, 1, 3, 5-trimethoxybenzene can be found in a number of food items such as winter squash, welsh onion, thistle, and green bean. This makes 1, 3, 5-trimethoxybenzene a potential biomarker for the consumption of these food products. |
| Synonyms | NSC 90060; Phloroglucinol Trimethyl Ether; sym-Trimethoxybenzene |
| PubChem Compound | 69301 |
| Last Modified | Nov 11 2021 |
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